Cas no 2230789-74-7 (cis-4-methylsulfonylcyclohexanamine;hydrochloride)

• Product Name: cis-4-methylsulfonylcyclohexanamine;hydrochloride
• CAS No: 2230789-74-7
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• CID: 5164720
• Update Time: 2026-03-04

cis-4-methylsulfonylcyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1s,4s)-4-methanesulfonylcyclohexan-1-amine hydrochloride
• cis-4-methylsulfonylcyclohexanamine;hydrochloride

• Inchi： 1S/C7H15NO2S.ClH/c1-11(9,10)7-4-2-6(8)3-5-7;/h6-7H,2-5,8H2,1H3;1H/t6-,7+;
• InChI Key： CSDXUDSCLMLHHR-UKMDXRBESA-N
• SMILES： S([C@@H]1CC[C@H](N)CC1)(=O)(=O)C.Cl

Additional information on cis-4-methylsulfonylcyclohexanamine;hydrochloride

Cis-4-Methylsulfonylcyclohexanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2230789-74-7, commonly referred to as cis-4-methylsulfonylcyclohexanamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and therapeutic applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

Cis-4-methylsulfonylcyclohexanamine hydrochloride is characterized by its cyclohexane ring with a methylsulfonyl group at the 4-position and an amine group at the adjacent position. The stereochemistry of the molecule, specifically the cis configuration, plays a crucial role in its biological activity and interactions. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of such compounds in medicinal chemistry.

The synthesis of cis-4-methylsulfonylcyclohexanamine hydrochloride involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Researchers have explored various methods, including enzymatic resolutions and asymmetric synthesis, to achieve high enantiomeric excess in the final product. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis process, aligning with current green chemistry principles.

Pharmacologically, cis-4-methylsulfonylcyclohexanamine hydrochloride has demonstrated promising activity in preclinical studies. It has been investigated for its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent research has shown that this compound can modulate key signaling pathways involved in neuronal survival and synaptic plasticity, making it a compelling candidate for further exploration.

In addition to its neuroprotective properties, cis-4-methylsulfonylcyclohexanamine hydrochloride has also been studied for its anti-inflammatory effects. Experimental data suggest that it can inhibit pro-inflammatory cytokines and reduce oxidative stress, which are critical factors in chronic inflammatory conditions such as arthritis and cardiovascular diseases. These findings underscore its potential as a versatile therapeutic agent with broad applicability.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. By modifying its structure to enhance bioavailability and specificity, researchers have successfully developed formulations that can deliver therapeutic payloads directly to diseased tissues. This innovation has significantly improved the efficacy-toxicity ratio, making it a more viable option for clinical use.

Despite its promising profile, further research is needed to fully elucidate the mechanisms underlying its biological activities and to address potential challenges such as scalability and cost-effectiveness in production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable drug.

In conclusion, cis-4-methylsulfonylcyclohexanamine hydrochloride represents a cutting-edge molecule with immense potential in various therapeutic areas. Its unique chemical structure, coupled with advancements in synthesis and pharmacology, positions it as a key player in future drug discovery efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.